![molecular formula C19H33N3O4 B2463097 Tert-butyl N-[2-[propan-2-yl-(1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate CAS No. 2361729-36-2](/img/structure/B2463097.png)
Tert-butyl N-[2-[propan-2-yl-(1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate
Description
Synthesis Analysis
The synthesis of Tert-butyl N-[2-(propan-2-yl-(1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate involves several steps. One common method is the palladium-catalyzed cross-coupling reaction of tert-butyl carbamate with various aryl (Het) halides using Cs₂CO₃ as a base in 1,4-dioxane as the solvent . This synthetic route allows for the introduction of the desired functional groups.
Molecular Structure Analysis
The molecular structure of Tert-butyl N-[2-(propan-2-yl-(1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate consists of a piperidine ring, an ethylcarbamate group, and a tert-butyl substituent. The compound’s three-dimensional arrangement influences its properties and reactivity. Crystallographic studies reveal the specific bond angles, distances, and conformations .
Physical And Chemical Properties Analysis
- Safety Information : The compound carries warning labels (GHS07) and hazard statements related to ingestion, skin and eye irritation, and respiratory effects. Precautionary measures include proper handling and protective equipment .
Safety and Hazards
Tert-butyl N-[2-(propan-2-yl-(1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate may pose health risks if mishandled. It is essential to follow safety guidelines, wear appropriate protective gear, and store it properly. Consult the provided Material Safety Data Sheet (MSDS) for detailed safety information .
properties
IUPAC Name |
tert-butyl N-[2-[propan-2-yl-(1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H33N3O4/c1-7-16(23)21-11-8-15(9-12-21)17(24)22(14(2)3)13-10-20-18(25)26-19(4,5)6/h7,14-15H,1,8-13H2,2-6H3,(H,20,25) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRWBPSDJKFXTSG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CCNC(=O)OC(C)(C)C)C(=O)C1CCN(CC1)C(=O)C=C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H33N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl N-[2-[propan-2-yl-(1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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